Cas no 2156177-83-0 (3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid)

3-{(Benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid is a specialized organic compound featuring a benzyloxycarbonyl (Cbz) protecting group and a 1,5-dimethylimidazole moiety. This structure makes it valuable in peptide synthesis and medicinal chemistry, where the Cbz group serves as a temporary amine protector, ensuring selective reactivity during multi-step reactions. The imidazole ring enhances its potential as a building block for heterocyclic derivatives, useful in drug discovery and biochemical studies. Its carboxylic acid functionality allows for further derivatization, facilitating conjugation or salt formation. The compound’s well-defined reactivity and stability under controlled conditions make it suitable for research applications requiring precise molecular modifications.
3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid structure
2156177-83-0 structure
Product Name:3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
CAS No:2156177-83-0
MF:C16H19N3O4
MW:317.339763879776
CID:5814496
PubChem ID:165803305
Update Time:2025-05-23

3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
    • EN300-1285433
    • 2156177-83-0
    • 3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
    • Inchi: 1S/C16H19N3O4/c1-11-9-17-15(19(11)2)13(8-14(20)21)18-16(22)23-10-12-6-4-3-5-7-12/h3-7,9,13H,8,10H2,1-2H3,(H,18,22)(H,20,21)
    • InChI Key: HXKNYBGPBOLSHX-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(CC(=O)O)C1=NC=C(C)N1C)=O

Computed Properties

  • Exact Mass: 317.13755610g/mol
  • Monoisotopic Mass: 317.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 93.4Ų

3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1285433-1.0g
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
1g
$0.0 2023-06-07
Enamine
EN300-1285433-50mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
50mg
$707.0 2023-10-01
Enamine
EN300-1285433-100mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
100mg
$741.0 2023-10-01
Enamine
EN300-1285433-250mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
250mg
$774.0 2023-10-01
Enamine
EN300-1285433-500mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
500mg
$809.0 2023-10-01
Enamine
EN300-1285433-1000mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
1000mg
$842.0 2023-10-01
Enamine
EN300-1285433-2500mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
2500mg
$1650.0 2023-10-01
Enamine
EN300-1285433-5000mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
5000mg
$2443.0 2023-10-01
Enamine
EN300-1285433-10000mg
3-{[(benzyloxy)carbonyl]amino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid
2156177-83-0
10000mg
$3622.0 2023-10-01

Additional information on 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid (CAS No. 2156177-83-0)

3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid, identified by the CAS number 2156177-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its unique structural features, which include a benzyloxy carbonyl group and a 1,5-dimethyl-1H-imidazole moiety. These structural components contribute to its potential applications in drug development, particularly in the synthesis of novel bioactive molecules.

The benzyloxy carbonyl group is a well-known protecting group in peptide chemistry, where it is frequently employed to shield the amino groups of amino acids during synthetic processes. This functionality ensures that the primary amine remains unreacted until the protecting group is selectively removed. The presence of this group in 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid suggests that it may serve as a valuable intermediate in the synthesis of more complex peptides or peptidomimetics. The use of such protecting groups is essential in modern drug design, as it allows for precise control over reaction pathways and minimizes unwanted side reactions.

The 1,5-dimethyl-1H-imidazole moiety is another key structural feature of this compound. Imidazole derivatives are widely recognized for their biological activity and have been extensively studied for their roles in various physiological processes. In particular, 1,5-dimethylimidazole has been explored as a scaffold for developing molecules with potential therapeutic effects. For instance, derivatives of this imidazole core have been investigated for their antimicrobial and anti-inflammatory properties. The incorporation of this moiety into 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid may enhance its biological activity, making it a promising candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying novel drug candidates by analyzing the interactions between small molecules and biological targets. In the case of 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid, computational studies have suggested that its structure may allow it to bind effectively to specific protein targets. This prediction is based on the known binding preferences of imidazole derivatives and the spatial arrangement of functional groups within the molecule.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the benzyloxy carbonyl group followed by the introduction of the 1,5-dimethylimidazole moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve these transformations with high efficiency.

The potential applications of 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid extend beyond its role as an intermediate in peptide synthesis. Given its structural features, this compound may also be explored as a building block for designing novel small-molecule drugs. For example, it could be used to develop inhibitors targeting enzymes involved in cancer progression or inflammatory diseases. The versatility of its chemical structure makes it a valuable asset in medicinal chemistry research.

Current research efforts are focused on expanding the chemical space explored by molecules like 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid through innovative synthetic strategies. By modifying its core structure or introducing additional functional groups, researchers aim to discover new bioactive compounds with enhanced therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating these discoveries by combining expertise in organic chemistry, biochemistry, and pharmacology.

The development of novel pharmaceuticals is often hindered by challenges such as poor solubility, low bioavailability, or rapid metabolism. However, 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-yl)propanoic acid offers a promising solution through its well-designed molecular framework. The presence of both protecting and bioactive moieties makes it an ideal candidate for further optimization to improve its pharmacokinetic properties. Future studies may focus on enhancing its solubility or stability while maintaining its biological activity.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(1,5-dimethyl-1H-imidazol-2-y l)propanoic acid (CAS No. 2156177-83-0) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development. Its unique structural features make it a versatile intermediate and a potential lead compound for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.